Cas no 1805516-55-5 (Ethyl 2,5-bis(trifluoromethyl)-4-cyanophenylacetate)

• Product Name: Ethyl 2,5-bis(trifluoromethyl)-4-cyanophenylacetate
• CAS No: 1805516-55-5
• MF: C₁₃H₉F₆NO₂
• MW: 325.206484556198
• CID: 4946014
• Update Time: 2025-06-13

Ethyl 2,5-bis(trifluoromethyl)-4-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,5-bis(trifluoromethyl)-4-cyanophenylacetate

• Inchi： 1S/C13H9F6NO2/c1-2-22-11(21)5-7-3-10(13(17,18)19)8(6-20)4-9(7)12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： MPCJSSPWHHQUBE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(C(F)(F)F)=CC=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 450
• XLogP3: 3.6
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2,5-bis(trifluoromethyl)-4-cyanophenylacetate

Ethyl 2,5-bis(trifluoromethyl)-4-cyanophenylacetate (CAS No. 1805516-55-5): A Comprehensive Overview

Ethyl 2,5-bis(trifluoromethyl)-4-cyanophenylacetate, with the CAS number 1805516-55-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features, including trifluoromethyl and cyanophenyl substituents, exhibits a range of intriguing chemical properties that make it a valuable candidate for various applications.

The molecular structure of Ethyl 2,5-bis(trifluoromethyl)-4-cyanophenylacetate consists of a phenyl ring substituted with two trifluoromethyl groups at the 2 and 5 positions, and a cyano group at the 4 position. Additionally, the phenyl ring is linked to an acetic acid ester moiety. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, which are highly relevant in the design of novel pharmaceuticals and advanced materials.

In recent years, Ethyl 2,5-bis(trifluoromethyl)-4-cyanophenylacetate has been extensively studied for its potential applications in drug development. The presence of multiple fluorine atoms in its structure enhances its lipophilicity and metabolic stability, making it an attractive intermediate in the synthesis of bioactive molecules. Furthermore, the cyano group introduces a polar character to the molecule, which can be exploited for interactions with biological targets.

One of the most compelling aspects of Ethyl 2,5-bis(trifluoromethyl)-4-cyanophenylacetate is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel heterocyclic compounds, which have shown promise in various therapeutic areas. For instance, derivatives of this compound have been investigated for their anti-inflammatory and anti-tumor properties. The trifluoromethyl group is particularly noteworthy, as it is known to enhance binding affinity and metabolic stability in drug candidates.

The chemical reactivity of Ethyl 2,5-bis(trifluoromethyl)-4-cyanophenylacetate also makes it a valuable tool in synthetic chemistry. The cyano group can undergo various transformations, such as reduction to an amine or hydrolysis to a carboxylic acid, while the ester moiety can be easily modified to introduce different functional groups. These characteristics allow chemists to tailor the properties of derived compounds for specific applications.

Recent advancements in computational chemistry have further highlighted the potential of Ethyl 2,5-bis(trifluoromethyl)-4-cyanophenylacetate. Molecular modeling studies have demonstrated that this compound can interact with biological targets in ways that are not achievable with simpler molecules. For example, simulations have shown that derivatives of this compound can bind tightly to enzymes involved in cancer metabolism. This insight has opened up new avenues for drug discovery and development.

The synthesis of Ethyl 2,5-bis(trifluoromethyl)-4-cyanophenylacetate involves multi-step organic reactions that require careful optimization. The use of advanced synthetic techniques has enabled researchers to produce this compound with high purity and yield. These methods include palladium-catalyzed cross-coupling reactions and fluorination protocols, which are essential for introducing the desired functional groups into the molecule.

In conclusion, Ethyl 2,5-bis(trifluoromethyl)-4-cyanophenylacetate (CAS No. 1805516-55-5) is a versatile compound with significant potential in pharmaceutical research and materials science. Its unique structural features and chemical properties make it an invaluable tool for developing novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in the chemical industry is likely to grow even further.